Cas no 2568331-25-7 (tert-butyl N-(2-bromo-5-nitropyridin-4-yl)carbamate)

• Product Name: tert-butyl N-(2-bromo-5-nitropyridin-4-yl)carbamate
• CAS No: 2568331-25-7
• MF: C₁₀H₁₂BrN₃O₄
• MW: 318.12398147583
• CID: 5657225
• PubChem ID: 155389995
• Update Time: 2023-09-11

tert-butyl N-(2-bromo-5-nitropyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22775634
• tert-butyl N-(2-bromo-5-nitropyridin-4-yl)carbamate
• EN300-27721694
• 2568331-25-7

• Inchi： 1S/C10H12BrN3O4/c1-10(2,3)18-9(15)13-6-4-8(11)12-5-7(6)14(16)17/h4-5H,1-3H3,(H,12,13,15)
• InChI Key： KFWUFGWIJMGEBH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)[N+](=O)[O-])NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 317.00112g/mol
• Monoisotopic Mass: 317.00112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 97Ų